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Compound of Interest

Compound Name: Ethyl cyclopentanecarboxylate

Cat. No.: B1329522

An In-Depth Guide to the Nomenclature and Synonyms of Ethyl Cyclopentanecarboxylate for
Researchers and Drug Development Professionals

Introduction

In the precise world of chemical research and pharmaceutical development, unambiguous
communication is paramount. The accurate identification of chemical entities is the foundation
upon which reproducible science is built. Ethyl cyclopentanecarboxylate, a versatile building
block in organic synthesis, is known by a variety of names throughout chemical literature,
patents, and commercial catalogs. This guide provides a comprehensive overview of its
synonyms, identifiers, and the logic behind its nomenclature, ensuring clarity for scientists
navigating this chemical space.

Core Chemical Identity

At its heart, the molecule consists of a five-membered carbocyclic ring (cyclopentane) attached
to a carboxylate group, which is esterified with an ethyl group. This fundamental structure gives
rise to its systematic and common names.

Molecular Formula: CsH14O2[1][2][3][4][5][6]
Molecular Weight: 142.20 g/mol [1][4]

SMILES: CCOC(=0)C1CCCC1[2][4][7]
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InChiKey: UWSJCCUODNDXOT-UHFFFAOY SA-N[2][3][4][5][7]

Systematic and Trivial Nomenclature

The various names for ethyl cyclopentanecarboxylate can be broadly categorized into
systematic names, derived from official nomenclature rules, and trivial or common names that
have entered the lexicon through historical use or for brevity.

IUPAC and Systematic Names

The most formal and universally recognized name is assigned by the International Union of
Pure and Applied Chemistry (IUPAC).

« ethyl cyclopentanecarboxylate: This is the preferred IUPAC name.[3][4] It clearly defines
the ethyl ester of cyclopentanecarboxylic acid.

o Cyclopentanecarboxylic acid, ethyl ester: This is a common and equally correct systematic
name that emphasizes the parent carboxylic acid.[2][4][6][7]

e Cyclopentane-1-carboxylic acid ethyl ester: A slightly more descriptive systematic name that
specifies the point of attachment on the cyclopentane ring, although in this simple case, the
"1" is often omitted as there is no ambiguity.[2][5]

Common and Semi-Systematic Names

These names are frequently encountered in laboratory settings and older literature.
o Ethyl cyclopentylcarboxylate: This is a widely used and accepted synonym.[2][4][6][7]

o Carbethoxycyclopentane: This name is derived from an older system of nomenclature where
the -COOEt group is referred to as "carbethoxy".[2][4][7]

Key Identifiers for Database Searching

For researchers, particularly in drug development and patent analysis, unique identifiers are
crucial for accurate and comprehensive data retrieval.
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Identifier Type Value Source
CAS Registry Number 5453-85-0 [1112113114]
EINECS Number 226-699-4 [41[6]
PubChem CID 79550 [4][6]
NSC Number 18903 [2][4][6]

The CAS Registry Number is the most reliable identifier to use when searching across different
databases to ensure you are retrieving information for the exact same chemical entity.

Nomenclature Hierarchy and Relationships

The relationship between the different names can be visualized to understand their hierarchy,
from the formal IUPAC name to common laboratory shorthand.
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Systematic (IUPAC)

Cyclopentane-1-carboxylic acid ethyl ester

Cyclopentanecarboxylic acid, ethyl ester

Unique Identifiers

CAS: 5453-85-0 PubChem CID: 79550

ethyl cyclopentanecarboxylate

Common/Trivial

Carbethoxycyclopentane

Ethyl cyclopentylcarboxylate

Click to download full resolution via product page

Caption: Relationship between systematic names, common names, and unique identifiers for
ethyl cyclopentanecarboxylate.

Contextual Usage in Scientific Literature
The choice of synonym often depends on the context and the intended audience.
+ Formal Publications and Patents: In these documents, the use of the IUPAC name or

"Cyclopentanecarboxylic acid, ethyl ester” is preferred for its precision. The CAS number is
almost always included to prevent any ambiguity.
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o Synthetic Chemistry Protocols: Organic chemists often use semi-systematic or common
names like "ethyl cyclopentylcarboxylate™ or "carbethoxycyclopentane” for brevity in reaction
schemes and experimental descriptions.

o Chemical Catalogs and Databases: Commercial suppliers and large chemical databases will
typically list the IUPAC name and CAS number prominently but will also include a
comprehensive list of synonyms to facilitate searches.[2][4][5]

Distinguishing from Related Compounds

It is crucial to differentiate ethyl cyclopentanecarboxylate from structurally similar compounds
that may have related names. For example, "ethyl 2-oxocyclopentanecarboxylate” (CAS 611-
10-9) is a different molecule with a ketone functional group on the cyclopentane ring.[8][9][10]
[11] Similarly, "ethyl cyclopent-1-enecarboxylate” (CAS 10267-94-4) contains a double bond
within the ring.[12] Always cross-reference with the CAS number to ensure you are dealing with
the correct substance.

Conclusion

A thorough understanding of the various synonyms for ethyl cyclopentanecarboxylate is
essential for researchers and professionals in the chemical and pharmaceutical sciences. By
being familiar with its IUPAC name, common synonyms, and, most importantly, its unique
identifiers like the CAS Registry Number, scientists can navigate the vast body of chemical
literature with confidence and precision. This guide serves as a foundational reference to aid in
the unambiguous identification and communication of this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

